Cas no 1804210-02-3 (3-Hydroxy-4-mercaptophenylhydrazine)

• Product name: 3-Hydroxy-4-mercaptophenylhydrazine
• CAS No: 1804210-02-3
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 4934486

3-Hydroxy-4-mercaptophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-mercaptophenylhydrazine

• Inchi： 1S/C6H8N2OS/c7-8-4-1-2-6(10)5(9)3-4/h1-3,8-10H,7H2
• InChI Key： BKYAKISLYCWFNO-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1
• Topological Polar Surface Area: 59.3

Additional information on 3-Hydroxy-4-mercaptophenylhydrazine

Exploring the Properties and Applications of 3-Hydroxy-4-mercaptophenylhydrazine (CAS No. 1804210-02-3)

3-Hydroxy-4-mercaptophenylhydrazine (CAS No. 1804210-02-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, which features both hydroxyl and mercapto functional groups, plays a critical role in various industrial and research settings. Its molecular formula and precise properties make it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

The growing interest in 3-Hydroxy-4-mercaptophenylhydrazine can be attributed to its potential in addressing modern challenges in green chemistry and sustainable synthesis. Researchers are increasingly exploring its use as a building block for eco-friendly polymers and catalysts, aligning with the global push toward reducing environmental impact. Additionally, its hydrazine moiety offers unique reactivity, making it a candidate for innovative drug design and agrochemical development.

One of the most searched questions about 3-Hydroxy-4-mercaptophenylhydrazine revolves around its synthesis methods and safety protocols. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure optimal performance and longevity. Laboratories and manufacturers often seek guidance on its solubility, stability, and compatibility with other reagents, which are critical for large-scale applications.

In the pharmaceutical sector, 3-Hydroxy-4-mercaptophenylhydrazine has shown promise as a precursor for bioactive molecules. Its ability to form stable complexes with metals and other organic compounds opens doors for novel therapeutic agents, particularly in antimicrobial and antioxidant research. Recent studies have also highlighted its role in chelation therapy, a trending topic in medical science due to its potential in treating heavy metal poisoning.

The compound's relevance extends to the material sciences, where its thiol group enables surface modification and functionalization. This property is particularly valuable in nanotechnology and sensor development, areas that are rapidly expanding due to advancements in AI-driven material discovery. As industries seek smarter and more efficient materials, 3-Hydroxy-4-mercaptophenylhydrazine is poised to play a pivotal role in next-generation innovations.

Market trends indicate a rising demand for 3-Hydroxy-4-mercaptophenylhydrazine, driven by its applications in high-performance coatings and electronic materials. Companies specializing in specialty chemicals are investing in scalable production methods to meet this demand, while ensuring compliance with REACH and other regulatory frameworks. This aligns with the broader industry shift toward sustainable chemical manufacturing, a key focus for stakeholders worldwide.

For researchers and industry professionals, understanding the spectroscopic properties of 3-Hydroxy-4-mercaptophenylhydrazine is essential. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analytical methods are frequently searched in academic and industrial databases, reflecting the compound's technical significance.

In conclusion, 3-Hydroxy-4-mercaptophenylhydrazine (CAS No. 1804210-02-3) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its multifaceted applications and alignment with contemporary trends like sustainability and advanced material design ensure its continued relevance in scientific and industrial communities. As research progresses, this compound is likely to unlock even more innovative solutions for global challenges.